Cas no 82-19-9 (N,N'-anthraquinone-1,5-diyldi(oxamic acid))

• Product name: N,N'-anthraquinone-1,5-diyldi(oxamic acid)
• CAS No: 82-19-9
• MF: C₁₈H₁₀N₂O₈
• MW: 382.2806
• CID: 1805800
• PubChem ID: 66502

N,N'-anthraquinone-1,5-diyldi(oxamic acid) Chemical and Physical Properties

Names and Identifiers

• N,N'-anthraquinone-1,5-diyldi(oxamic acid)
• 1,5-di(carboxyformamido)anthraquinone
• 1,5-dioxaminoanthraquinone
• 2,2'-[(9,10-dioxo-9,10-dihydroanthracene-1,5-diyl)diimino]bis(oxoacetic acid)
• 2-[[5-(oxaloamino)-9,10-dioxoanthracen-1-yl]amino]-2-oxoacetic acid
• NS00038170
• EINECS 201-402-0
• LNDNGSJOTCICSM-UHFFFAOYSA-N
• DTXSID70231506
• 82-19-9

• Inchi： InChI=1S/C18H10N2O8/c21-13-7-3-1-5-9(19-15(23)17(25)26)11(7)14(22)8-4-2-6-10(12(8)13)20-16(24)18(27)28/h1-6H,(H,19,23)(H,20,24)(H,25,26)(H,27,28)
• InChI Key： LNDNGSJOTCICSM-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)NC(=O)C(=O)O)C(=O)C3=C(C2=O)C(=CC=C3)NC(=O)C(=O)O

Computed Properties

• Exact Mass: 382.04371528g/mol
• Monoisotopic Mass: 382.04371528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167Ų
• XLogP3: 2.2